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Abstract
N-Nitroso Akardite II, also known as 1-methyl-1-nitroso-3,3-diphenylurea, is a compound of

interest in various chemical research domains. Its chemical formula is C₁₄H₁₃N₃O₂ and it has a

molecular weight of 255.27 g/mol .[1][2] A thorough spectroscopic characterization is

fundamental to understanding its molecular structure, purity, and behavior. This technical guide

outlines the expected spectroscopic features of N-Nitroso Akardite II based on Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS),

drawing parallels from related N-nitroso compounds and diphenylurea derivatives. While direct

experimental data for N-Nitroso Akardite II is not widely published, this document provides a

predictive framework and detailed experimental protocols to enable its comprehensive analysis.

Predicted Spectroscopic Data
The following tables summarize the anticipated spectroscopic data for N-Nitroso Akardite II.
These predictions are based on the analysis of similar compounds reported in the literature.[3]

[4][5]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectral Data for N-Nitroso Akardite II

Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Notes

~ 7.2 - 7.5 Multiplet 10H
Aromatic protons

(2 x C₆H₅)

The exact shifts

will depend on

the solvent and

the electronic

effects of the

urea and nitroso

groups.

~ 3.0 - 3.5 Singlet 3H N-CH₃

The presence of

the nitroso group

may cause a

downfield shift

compared to a

standard N-

methyl group.

Table 2: Predicted ¹³C NMR Spectral Data for N-Nitroso Akardite II

Chemical Shift (δ) ppm Assignment Notes

~ 160 - 170 C=O (Urea)
The carbonyl carbon is

typically deshielded.

~ 140 - 145 Aromatic C (quaternary)
The carbons attached to the

nitrogen atoms of the urea.

~ 120 - 130 Aromatic CH
Aromatic carbons in the phenyl

rings.

~ 30 - 40 N-CH₃
The methyl carbon attached to

the nitrosated nitrogen.
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Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for N-Nitroso Akardite II

Wavenumber
(cm⁻¹)

Intensity Assignment Notes

~ 3050 - 3150 Medium Aromatic C-H stretch
Characteristic of the

phenyl groups.

~ 2900 - 3000 Weak Aliphatic C-H stretch
Corresponding to the

N-CH₃ group.

~ 1650 - 1700 Strong C=O stretch (Urea)

A strong, sharp peak

is expected for the

carbonyl group.

~ 1450 - 1500 Strong N=O stretch

A characteristic

absorption for the

nitroso group.[4]

~ 1200 - 1300 Medium C-N stretch
Multiple bands may be

present.

~ 1000 - 1100 Medium N-N stretch
Associated with the N-

nitroso moiety.[4]

~ 690 - 770 Strong Aromatic C-H bend

Out-of-plane bending

for monosubstituted

benzene rings.

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Fragmentation for N-Nitroso Akardite II
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m/z Ion Notes

255 [M]⁺ Molecular ion peak.

225 [M - NO]⁺

Loss of the nitroso group is a

common fragmentation

pathway for N-nitroso

compounds.[6]

197 [M - NO - CO]⁺

Subsequent loss of carbon

monoxide from the urea

moiety.

168 [(C₆H₅)₂N]⁺
Fragment corresponding to the

diphenylamine cation.

77 [C₆H₅]⁺ Phenyl group fragment.

Experimental Protocols
The following are detailed methodologies for the spectroscopic characterization of N-Nitroso
Akardite II.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of N-Nitroso Akardite II in 0.5-0.7 mL

of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is fully

dissolved. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

¹H NMR Spectroscopy:

Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Set the spectral width to cover the range of -2 to 12 ppm.

Use a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds.

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or

32 scans).
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Process the data with appropriate apodization (e.g., exponential multiplication with a line

broadening of 0.3 Hz) and perform a Fourier transform.

Phase and baseline correct the spectrum.

Integrate all signals and reference the spectrum to TMS.

¹³C NMR Spectroscopy:

Acquire the spectrum on the same instrument.

Use a proton-decoupled pulse sequence.

Set the spectral width to cover the range of 0 to 200 ppm.

A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans will be required

due to the lower natural abundance of ¹³C and longer relaxation times.

Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid N-Nitroso Akardite II sample directly onto the ATR

crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Sample Preparation (KBr Pellet):

Mix approximately 1-2 mg of the sample with 100-200 mg of dry KBr powder in an agate

mortar.

Grind the mixture to a fine powder.

Press the powder into a thin, transparent pellet using a hydraulic press.
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Data Acquisition:

Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

Typically, scan the range from 4000 to 400 cm⁻¹.

Co-add 16 or 32 scans to improve the signal-to-noise ratio.

Record a background spectrum of the empty ATR crystal or a pure KBr pellet and subtract

it from the sample spectrum.

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of N-Nitroso Akardite II in a suitable volatile

solvent such as methanol or acetonitrile.

Instrumentation and Data Acquisition (Electron Ionization - EI):

Introduce the sample into the mass spectrometer via a direct insertion probe or a gas

chromatograph.

Use a standard electron energy of 70 eV for ionization.

Scan a mass range appropriate for the molecular weight of the compound (e.g., m/z 50-

300).

Instrumentation and Data Acquisition (Electrospray Ionization - ESI):

Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min).

Optimize the capillary voltage, cone voltage, and desolvation gas temperature and flow

rate to achieve a stable signal of the protonated molecule [M+H]⁺.

Acquire the spectrum in positive ion mode.

Visualized Workflows
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The following diagrams illustrate the logical workflow for the spectroscopic characterization and

the synthesis of N-Nitroso Akardite II.
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Caption: Workflow for the synthesis and spectroscopic characterization of N-Nitroso Akardite
II.
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Caption: Proposed nitrosation reaction pathway for the synthesis of N-Nitroso Akardite II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b563411/docs?utm_src=pdf-body#spectroscopic-characterization-of-n-nitroso-akardite-ii-a-technical-guide
https://www.benchchem.com/product/b563411?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/n-nitroso-akardite-ii-1076199-26-2
https://www.usbio.net/biochemicals/018318/NNitroso-Akardite-II
https://pmc.ncbi.nlm.nih.gov/articles/PMC11403393/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11403393/
https://bcpw.bg.pw.edu.pl/Content/3747/bulletin_de_lacademie_polonaise_des_sciences_1963_nr11_s607.pdf
https://www.longdom.org/open-access-pdfs/synthesis-characterization-and-antimicrobial-activity-of-nnitroso26diphenylpiperidin4one-semicarbazone-2161-0401-1000141.pdf
https://www.osti.gov/servlets/purl/7339482
https://www.benchchem.com/product/b563411/docs#spectroscopic-characterization-of-n-nitroso-akardite-ii-a-technical-guide
https://www.benchchem.com/product/b563411/docs#spectroscopic-characterization-of-n-nitroso-akardite-ii-a-technical-guide
https://www.benchchem.com/product/b563411/docs#spectroscopic-characterization-of-n-nitroso-akardite-ii-a-technical-guide
https://www.benchchem.com/product/b563411/docs#spectroscopic-characterization-of-n-nitroso-akardite-ii-a-technical-guide
https://www.benchchem.com/product/b563411?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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